Cas no 2137734-45-1 (1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid)

1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid structure
2137734-45-1 structure
Product Name:1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
CAS No:2137734-45-1
MF:C11H9N3O3
MW:231.207462072372
CID:5601250
PubChem ID:165897632
Update Time:2023-08-23

1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-731550
    • 1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
    • 2137734-45-1
    • Inchi: 1S/C11H9N3O3/c1-7-4-9(11(16)17)13-14(7)10-3-2-8(6-15)5-12-10/h2-6H,1H3,(H,16,17)
    • InChI Key: OBNJFVZKVTXTBV-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C)N(C2C=CC(C=O)=CN=2)N=1)=O

Computed Properties

  • Exact Mass: 231.06439116g/mol
  • Monoisotopic Mass: 231.06439116g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 85.1Ų

1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-731550-0.05g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
2137734-45-1 95.0%
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$612.0 2025-03-11
Enamine
EN300-731550-0.1g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
2137734-45-1 95.0%
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Enamine
EN300-731550-0.25g
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2137734-45-1 95.0%
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$670.0 2025-03-11
Enamine
EN300-731550-0.5g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
2137734-45-1 95.0%
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$699.0 2025-03-11
Enamine
EN300-731550-1.0g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
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Enamine
EN300-731550-2.5g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
2137734-45-1 95.0%
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$1428.0 2025-03-11
Enamine
EN300-731550-5.0g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
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Enamine
EN300-731550-10.0g
1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid
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1-(5-formylpyridin-2-yl)-5-methyl-1H-pyrazole-3-carboxylic acid Related Literature

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